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Compound of Interest

Compound Name: 2-Allyloxy-2-methyl-propanoic acid

Cat. No.: B7866201

An In-depth Technical Guide to 2-Allyloxy-2-methyl-propanoic acid (CAS 17859-93-7)

This technical guide provides a comprehensive overview of 2-Allyloxy-2-methyl-propanoic
acid (CAS: 17859-93-7), a carboxylic acid derivative with potential applications in research and
drug development. Due to the limited availability of data for this specific compound, information
from closely related molecules has been included to provide a broader context. This guide is
intended for researchers, scientists, and professionals in the field of drug development.

Chemical and Physical Properties

Quantitative data for 2-Allyloxy-2-methyl-propanoic acid is limited. The following table
summarizes its known properties and includes data for a structurally similar compound, 2-
(acetyloxy)-2-methylpropanoic acid, for reference.
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Value (2-Allyloxy-2-methyl-

Reference Compound: 2-

Property propanoic acid) (acetyloxy)-2- - -
methylpropanoic acid

CAS Number 17859-93-7 15805-98-8

Chemical Formula C7H120s3 CeH1004[1][2][3]

Molecular Weight 144.17 g/mol 146.14 g/mol [1][2][3]

Boiling Point Data not available 233 °C at 760 mmHg[4]

Density Data not available 1.162 g/cm3[4]

Appearance Data not available Powder[4]

Solubility Data not available Data not available

SMILES C=CCOC(C)(C)C(=0)O CC(=0)OC(C)(C)C(=0)0[1]

Synthesis and Analysis
Representative Synthesis Protocol

A specific, detailed synthesis protocol for 2-Allyloxy-2-methyl-propanoic acid is not readily

available in the published literature. However, a general method for the synthesis of 2-methyl-

2-aryloxypropanoic acid derivatives can be adapted. The following is a representative protocol

based on similar syntheses.[5][6]

Materials:

2-Hydroxy-2-methylpropanoic acid

Allyl bromide

A suitable base (e.g., Sodium Hydride)

Anhydrous solvent (e.g., Tetrahydrofuran - THF)

Quenching agent (e.g., water or a mild acid)
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o Extraction solvent (e.g., ethyl acetate)
e Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

To a solution of 2-hydroxy-2-methylpropanoic acid in anhydrous THF, a strong base such as
sodium hydride is added portion-wise at 0°C to form the alkoxide.

 Allyl bromide is then added dropwise to the reaction mixture.

e The reaction is allowed to warm to room temperature and stirred until completion, which can
be monitored by Thin Layer Chromatography (TLC).

e Upon completion, the reaction is carefully quenched by the slow addition of water.
e The aqueous layer is extracted with ethyl acetate.

e The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude
product.

The crude product can be further purified by column chromatography.

Analytical Methodology

High-Performance Liquid Chromatography (HPLC) is a suitable technique for the analysis of 2-
Allyloxy-2-methyl-propanoic acid and related compounds.[7][8][9][10] A general reverse-
phase HPLC method is described below.

Table of HPLC Parameters:
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Parameter Description

C18 reverse-phase column (e.g., 150 mm x 4.6

Column _ _
mm, 5 um particle size)[10]
A gradient or isocratic mixture of an aqueous
Mobile Phase buffer (e.g., phosphate buffer at pH 3) and an
organic solvent (e.g., acetonitrile).[10]
Flow Rate Typically 1.0 mL/min.[10]
) UV detector at an appropriate wavelength (e.g.,
Detection

225 nm).[10]

Maintained at a constant temperature, for

Column Temperature
example, 30°C.[10]

Sample Preparation:

Samples are typically dissolved in the mobile phase or a compatible solvent, filtered through a
0.45 um filter, and then injected into the HPLC system.

Potential Biological Activity and Signaling Pathway

While there is no direct evidence for the biological activity of 2-Allyloxy-2-methyl-propanoic
acid, a structurally related compound, 2-methyl-2-[4-(2-[5-methyl-2-aryloxazol-4-
yllethoxy)phenoxy]propionic acid, has been identified as a potent dual agonist for Peroxisome
Proliferator-Activated Receptors alpha (PPARa) and gamma (PPARY). These receptors are key
regulators of lipid and glucose metabolism and are important drug targets for the treatment of
type 2 diabetes and dyslipidemia.

PPARs are nuclear hormone receptors that, upon activation by a ligand, form a heterodimer
with the Retinoid X Receptor (RXR).[11][12] This complex then binds to specific DNA
sequences known as Peroxisome Proliferator Hormone Response Elements (PPRES) in the
promoter region of target genes, leading to the regulation of their transcription.[12]

e PPARa activation primarily regulates the expression of genes involved in fatty acid oxidation,
leading to a reduction in circulating triglycerides.[11][13]
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e PPARYy activation is crucial for adipocyte differentiation and insulin sensitization, resulting in
improved glucose uptake.[13][14]

The dual agonism of PPARa and PPARY is a desirable feature in drugs for metabolic
syndrome, as it can simultaneously address both dyslipidemia and hyperglycemia.

PPARaly Signaling Pathway

Click to download full resolution via product page

Caption: PPARa/y signaling pathway activation by a ligand.

Safety and Handling

A specific Safety Data Sheet (SDS) for 2-Allyloxy-2-methyl-propanoic acid (CAS 17859-93-
7) is not readily available. However, based on the SDS for similar propanoic acid derivatives,
the following hazards may be anticipated.[15][16][17] Users should handle this compound with
appropriate precautions in a well-ventilated laboratory setting and consult a specific SDS if
available.

Potential Hazard Classification:
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Hazard Class Precautionary Statements

Keep away from heat, sparks, open flames, and
Flammable Liquid and Vapor hot surfaces. No smoking. Keep container tightly
closed.[16][17]

Wear protective gloves, protective clothing, eye
protection, and face protection. IF ON SKIN (or
hair): Take off immediately all contaminated

) clothing. Rinse skin with water/shower. IF IN

Causes Severe Skin Burns and Eye Damage ) ) )

EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[16][17]

Avoid breathing mist or vapors. Use only
outdoors or in a well-ventilated area. IF

May Cause Respiratory Irritation INHALED: Remove person to fresh air and keep
comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[16]

Conclusion

2-Allyloxy-2-methyl-propanoic acid is a research chemical with limited publicly available
data. Based on the biological activity of structurally related compounds, it may serve as a
scaffold for the development of novel therapeutics, particularly in the area of metabolic
diseases through the modulation of PPARs. Further research is required to fully characterize its
physicochemical properties, biological activity, and safety profile. The information provided in
this guide serves as a starting point for researchers and drug development professionals
interested in this and similar chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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